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Torbafylline Profile and Experimental Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Torbafylline

CAS No.: 105102-21-4

Cat. No.: S572447

Torbafylline is an experimental xanthine derivative and phosphodiesterase (PDE) inhibitor. The tables

below summarize its core characteristics and key experimental findings.

Property Description

Drug Class Xanthine derivative; Phosphodiesterase (PDE) inhibitor [1] [2]

Molecular Weight  338.2 - 338.4 Da [3] [1] [4]

CAS Number 105102-21-4 [3] [1] [4]

Primary Target PDE4 (subtypes A, B, D) [3]

Mechanism of Inhibits PDE4, increasing cAMP levels and activating downstream EPAC/PI3K/Akt
Action pathway to reduce muscle protein breakdown [2]

Therapeutic Attenuates muscle proteolysis (breakdown) from burn injury, cancer, and sepsis;
Investigation improves recovery from muscle atrophy and blood flow in ischemic muscles [1] [2]

[5]
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Study ) - Key Experimental
Dosage & Model Key Efficacy Findings .
Type Observations
In Vivo 25 mg/kg/day, orally for Decreased fatigue to 68%; Improved performance
(Rat) 3 weeks [1] attenuated reduced blood flow in  linked to increased lactate
ligated muscles [1] release from ischemic
muscles [1]
In Vivo 25 mg/kg, orally, twice Reversed decreased running -
(Rat) daily for 2 weeks [1] time caused by limited blood
supply [1]
In Vivo During 5-week recovery  Faster recovery of soleus muscle  No effect in preventing
(Rat) from hindlimb structure and function; improved atrophy during suspension
suspension-induced fatigue resistance after 4 weeks period [5]
atrophy [5] [5]
In Vitro In burn-injured rats and Attenuated muscle proteolysis; Effect blocked by PI3K or
&lIn TNFa+IFNy-treated increased phospho-Akt levels; Epac antagonists, confirming
Vivo C2C12 myotubes [2] normalized phospho-FOXO1 and pathway involvement [2]

phospho-4E-BP1 [2]

Detailed Experimental Protocol

The primary mechanism of Torbafylline was elucidated through a study on burn-induced muscle proteolysis

in rats. The key methodology is summarized below [2]:

¢ In Vivo Model: Rats with burn injuries were treated with Torbafylline.

¢ In Vitro Model: C2C12 myotubes (mouse skeletal muscle cells) treated with inflammatory cytokines
(TNFa and IFNy) to simulate disease conditions.

o Key Measurements:

Muscle Proteolysis: Rate of protein breakdown.

Enzyme Activity: PDE4 activity and cAMP concentrations.

Gene Expression: mRNA levels of TNFa, IL-6, ubiquitin, and E3 ligases (e.g., MAFbx).

Protein Analysis: Phosphorylation levels of Akt, FOXO1, and 4E-BP1, and protein levels of

[e]

[e]

[e]

[e]

Epac.

e Pathway Blocking: Used specific inhibitors (Rp-cAMPS for cAMP, plus PI3K and Epac antagonists)
to confirm the involvement of each pathway component.
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Torbafylline Mechanism of Action Pathway

The diagram below illustrates the signaling pathway through which Torbafylline reduces muscle protein

breakdown, based on the experimental findings [2].
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Torbafylline Inhibits Muscle Protein Breakdown
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Research Status and Context

Torbafylline remains an experimental compound not approved for clinical use, which explains the lack of
human safety data [3]. Most studies are from the 1990s to early 2000s, and its development status is unclear
[5] [6]. The safety profile of PDE4 inhibitors as a class is characterized by side effects like nausea, vomiting,

and diarrhea, but specific data for Torbafylline is limited to preclinical observations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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